2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-(4-ethylphenoxy)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C15H17NO3/c1-2-12-5-7-13(8-6-12)19-11-15(17)16-10-14-4-3-9-18-14/h3-9H,2,10-11H2,1H3,(H,16,17)
• InChI Key: AAYDFCDXGUGMKV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NCC2=CC=CO2
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide, also known as EFMA, is a chemical compound that has been studied for its potential use in scientific research. EFMA is a member of the acetamide family of compounds and has been synthesized using various methods.

Mechanism of Action

2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression and its inhibition has been shown to have anti-tumor effects. 2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide has also been shown to inhibit the activity of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE has been shown to have potential therapeutic effects in neurodegenerative diseases.
Biochemical and Physiological Effects:
2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide has been shown to have anti-tumor effects in various cancer cell lines by inducing cell cycle arrest and apoptosis. 2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide has also been shown to inhibit the migration and invasion of cancer cells. In addition, 2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide has been shown to have potential therapeutic effects in neurodegenerative diseases by inhibiting the activity of AChE and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide has several advantages for lab experiments, including its ability to inhibit HDAC and AChE activity. However, 2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide has limitations, including its potential toxicity and the need for further studies to determine its efficacy in vivo.

Future Directions

Future research on 2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide could focus on its potential use in combination with other anti-cancer agents to enhance its anti-tumor effects. In addition, further studies could investigate the potential use of 2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide in other neurodegenerative diseases, such as Parkinson's disease. Finally, research could focus on the development of 2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide analogs with improved efficacy and reduced toxicity.

Scientific Research Applications

2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been shown to have anti-tumor effects in various cancer cell lines, including breast, lung, and colon cancer. 2-(4-ethylphenoxy)-N-(2-furylmethyl)acetamide has also been studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's disease.